H-Arg-N-Me-Arg-Pro-Tyr-Ile-Leu-OH

• Molecular Formula: C39H66N12O8
• Molecular Weight: 831.0 g/mol
• IUPAC Name: (2S)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]-methylamino]-5-(diaminomethylideneamino)pentanoyl]pyrrolidine-2-carbonyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylpentanoyl]amino]-4-methylpentanoic acid
• InChI: InChI=1S/C39H66N12O8/c1-6-23(4)31(34(55)48-28(37(58)59)20-22(2)3)49-32(53)27(21-24-13-15-25(52)16-14-24)47-33(54)29-12-9-19-51(29)36(57)30(11-8-18-46-39(43)44)50(5)35(56)26(40)10-7-17-45-38(41)42/h13-16,22-23,26-31,52H,6-12,17-21,40H2,1-5H3,(H,47,54)(H,48,55)(H,49,53)(H,58,59)(H4,41,42,45)(H4,43,44,46)/t23-,26-,27-,28-,29-,30-,31-/m0/s1
• InChI Key: FMWPNVFPKCUWHA-VGPFALITSA-N
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)N[C@@H](CC(C)C)C(=O)O)NC(=O)[C@H](CC1=CC=C(C=C1)O)NC(=O)[C@@H]2CCCN2C(=O)[C@H](CCCN=C(N)N)N(C)C(=O)[C@H](CCCN=C(N)N)N
• Canonical SMILES: CCC(C)C(C(=O)NC(CC(C)C)C(=O)O)NC(=O)C(CC1=CC=C(C=C1)O)NC(=O)C2CCCN2C(=O)C(CCCN=C(N)N)N(C)C(=O)C(CCCN=C(N)N)N

Description

The compound H-Arg-N-Me-Arg-Pro-Tyr-Ile-Leu-OH is a synthetic peptide that is a derivative of neurotensin, a tridecapeptide that functions as a neurotransmitter and neuromodulator in the central nervous system and as a hormone in peripheral tissues . This compound is specifically designed to enhance the pharmacokinetic properties and receptor selectivity of neurotensin analogues .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of H-Arg-N-Me-Arg-Pro-Tyr-Ile-Leu-OH involves solid-phase peptide synthesis (SPPS), a common method for assembling peptides. The process begins with the attachment of the C-terminal amino acid, leucine, to a solid resin. Subsequent amino acids are added sequentially in a stepwise manner, using protected amino acid derivatives to prevent unwanted side reactions . The reaction conditions typically involve the use of coupling reagents such as N,N’-diisopropylcarbodiimide (DIC) and hydroxybenzotriazole (HOBt) to facilitate peptide bond formation .

Industrial Production Methods

Industrial production of this peptide follows similar principles as laboratory synthesis but on a larger scale. Automated peptide synthesizers are often employed to streamline the process and ensure consistency. The final product is purified using high-performance liquid chromatography (HPLC) to achieve the desired purity and quality .

Chemical Reactions Analysis

Types of Reactions

H-Arg-N-Me-Arg-Pro-Tyr-Ile-Leu-OH: can undergo various chemical reactions, including:

Oxidation: This reaction can occur at the tyrosine residue, leading to the formation of dityrosine or other oxidized products.

Reduction: Reduction reactions are less common but can involve the reduction of disulfide bonds if present.

Substitution: Amino acid residues can be substituted to create analogues with different properties.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or other oxidizing agents under controlled conditions.

Reduction: Reducing agents such as dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP).

Substitution: Amino acid derivatives with protecting groups to prevent side reactions.

Major Products Formed

The major products formed from these reactions include oxidized peptides, reduced peptides, and substituted analogues with altered biological activity .

Scientific Research Applications

H-Arg-N-Me-Arg-Pro-Tyr-Ile-Leu-OH: has several scientific research applications:

Chemistry: Used as a model compound for studying peptide synthesis and modification.

Biology: Investigated for its role in neurotransmission and neuromodulation.

Medicine: Explored for its potential therapeutic applications in pain management and other neurological disorders.

Industry: Utilized in the development of peptide-based drugs and diagnostic tools.

Mechanism of Action

The compound exerts its effects by binding to neurotensin receptors, specifically NTS1 and NTS2, which are G protein-coupled receptors . Activation of these receptors leads to various intracellular signaling pathways, including the modulation of adenylate cyclase activity and the release of intracellular calcium . This results in the regulation of neurotransmitter release and other physiological responses .

Comparison with Similar Compounds

H-Arg-N-Me-Arg-Pro-Tyr-Ile-Leu-OH: is unique due to its enhanced receptor selectivity and stability compared to other neurotensin analogues . Similar compounds include:

Neurotensin (NT): The natural tridecapeptide with broader receptor activity.

NT(8-13): A shorter, active fragment of neurotensin with similar receptor binding properties.

Modified NT analogues: Compounds with substitutions at specific residues to improve stability and selectivity.